Cas no 223785-85-1 (Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]-
• CAS No: 223785-85-1
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• MDL: MFCD03094503
• CID: 851027
• PubChem ID: 2778778
• Update Time: 2025-05-19

Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]-
• 2-Bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]ethanone
• 2-Fluoro-6-(trifluoromethyl)phenacyl bromide
• 2-bromo-2'-fluoro-6'-trifluoromethyl-acetophenone
• AC1MCU1D
• AG-A-42624
• CTK0J6458
• KB-83882
• PC8404

• MDL： MFCD03094503
• Inchi： 1S/C9H5BrF4O/c10-4-7(15)8-5(9(12,13)14)2-1-3-6(8)11/h1-3H,4H2
• InChI Key： DMNJIOWQNVZGTK-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=CC=1C(F)(F)F)F)=O

Computed Properties

• Exact Mass: 283.94595
• Monoisotopic Mass: 283.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]-

Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- (CAS No. 223785-85-1): A Comprehensive Overview

Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]-, identified by its CAS number 223785-85-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- comprises a ketone group attached to a brominated phenyl ring, which is further substituted with a fluorine atom and a trifluoromethyl group. Such structural characteristics make it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The relevance of this compound is underscored by its role in the synthesis of complex molecules. In recent years, there has been a growing interest in the development of novel pharmaceuticals that leverage advanced chemical scaffolds. The presence of both bromine and fluorine substituents in Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- enhances its reactivity, making it an invaluable building block for constructing more intricate molecular architectures. This property is particularly advantageous in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of small-molecule inhibitors targeting specific biological pathways. The fluorine and trifluoromethyl groups are known to influence the metabolic stability and binding affinity of drug candidates, making them critical features in drug design. The bromine atom, on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

The pharmaceutical industry has shown particular interest in compounds with similar structural motifs due to their potential therapeutic applications. For example, analogs of Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- have been investigated for their anti-inflammatory and anticancer properties. The fluorine atom is known to enhance the lipophilicity of drug molecules, improving their cell membrane permeability and thus their bioavailability. Additionally, the trifluoromethyl group can increase metabolic stability by preventing rapid degradation by enzymes.

In academic research, this compound has been utilized as a key intermediate in the synthesis of various heterocyclic compounds. Heterocycles are an essential class of organic molecules that form the backbone of many pharmacologically active agents. The structural features of Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- make it an ideal precursor for constructing nitrogen-containing heterocycles, which are prevalent in many drugs and natural products. Researchers have demonstrated its efficacy in generating complex scaffolds through multi-step synthetic pathways, showcasing its versatility as a synthetic tool.

The chemical properties of this compound also make it suitable for material science applications. For instance, it can be used to synthesize polymers with tailored properties by incorporating it into the polymer backbone or as a monomer unit. The presence of halogen atoms enhances the reactivity of these polymers, allowing for further functionalization and modification. Such materials have potential applications in coatings, adhesives, and other industrial products where specific chemical properties are desired.

The synthesis of Ethanone, 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- involves several well-established organic reactions. Typically, it is prepared through a sequence of bromination and fluorination reactions on a precursor aromatic ring system. The trifluoromethyl group is often introduced via electrophilic aromatic substitution or through metal-catalyzed cross-coupling reactions with appropriate organometallic reagents. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production when required.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated by researchers. While it is essential to handle all chemical substances with appropriate precautions due to their inherent reactivity and potential hazards associated with their handling and storage conditions; this particular compound has been studied under various conditions to assess its stability and reactivity profile. Such studies ensure that researchers can utilize it effectively while minimizing risks associated with its use.

In conclusion; Ethanone; 2-bromo-1-[2-fluoro-6-(trifluoromethyl)phenyl]- (CAS No: 223785-85-1) represents an important advancement in chemical synthesis and pharmaceutical research; Its unique structural features offer numerous opportunities for further exploration; Both academically; and industrially; As our understanding continues to evolve; this compound will likely play an increasingly significant role; In driving innovation across multiple scientific disciplines.